4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde

• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 4-(3,4,5-trimethylpyrazol-1-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H12N2OS/c1-7-8(2)12-13(9(7)3)10-4-11(5-14)15-6-10/h4-6H,1-3H3
• InChI Key: LPDNDUHSJAJEDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=CSC(=C2)C=O)C

Description

4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde ( 1564822-87-2) is a high-purity chemical intermediate designed for research and development applications. This compound belongs to a class of heterocyclic hybrids that are of significant interest in medicinal chemistry due to the synergistic properties of the pyrazole and thiophene moieties . While specific biological data for this exact molecule is limited in the public domain, research on closely related pyrazolyl-thiazole derivatives of thiophene has demonstrated promising multifunctional biological activities . These analogues have shown notable antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains, and have also exhibited significant antioxidant properties in radical scavenging assays . The structure of this aldehyde, featuring reactive sites, makes it a versatile building block for the synthesis of more complex molecules, such as thiazole and thiosemicarbazone derivatives, which are valuable scaffolds in drug discovery . Computational studies on similar compounds, including density functional theory (DFT) calculations and molecular docking simulations, support their potential to interact with various biological targets . Researchers can leverage this compound to explore new therapeutic agents with antimicrobial and antioxidant capabilities. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Preparation Methods

General Synthetic Strategy

The synthesis of 4-(Trimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde typically involves:

• Preparation or availability of the thiophene-2-carbaldehyde core.
• Formation of the pyrazole ring with trimethyl substitution.
• Coupling of the pyrazole moiety at the 4-position of the thiophene ring.

The aldehyde group at the 2-position of thiophene is generally introduced or preserved throughout the synthesis for further functionalization.

Preparation Methods

Synthesis of Pyrazole Derivatives

Pyrazoles, including trimethyl-substituted variants, are commonly synthesized via cyclocondensation reactions involving hydrazine derivatives and 1,3-dicarbonyl compounds or related precursors.

Cyclocondensation of Hydrazine with 1,3-Dicarbonyl Compounds

This method involves reacting hydrazine or substituted hydrazines with 1,3-diketones or β-keto esters to form pyrazole rings. For trimethyl substitution, appropriate methylated diketones are used.

• Reaction conditions: Typically carried out in ethanol or other polar solvents at reflux temperatures.
• Catalysts: Acidic or basic catalysts may be used to promote cyclization.
• Yields: High yields (up to 95%) have been reported using nano-ZnO catalysis or optimized solvent systems.
• Example: Condensation of phenylhydrazine with ethyl acetoacetate yielding substituted pyrazoles.

Alternative Routes: From Acetylenic or Vinyl Ketones

Other methods include cyclocondensation of hydrazines with acetylenic ketones or α,β-unsaturated ketones, sometimes followed by oxidation to achieve aromatic pyrazoles.

• These methods provide access to regioselectively substituted pyrazoles.
• Microwave-assisted synthesis has been reported to improve reaction rates and yields.

Functionalization of Thiophene Ring

Thiophene-2-carbaldehyde is either commercially available or synthesized via formylation reactions such as the Vilsmeier-Haack reaction on thiophene.

• The Vilsmeier-Haack reaction uses phosphorus oxychloride and dimethylformamide to introduce formyl groups selectively at the 2-position of thiophene.
• Reaction conditions: Typically conducted at low temperatures (0 °C to room temperature) followed by reflux.
• Yields: Moderate to high yields (60-90%) depending on conditions.

Coupling of Pyrazole to Thiophene

The key step is the formation of the C-N bond between the pyrazole nitrogen and the thiophene ring at the 4-position.

• Methods include nucleophilic substitution or palladium-catalyzed cross-coupling reactions.
• In some reported syntheses, the pyrazole is introduced via condensation of hydrazine derivatives bearing thiophene substituents under Vilsmeier-Haack conditions, leading directly to pyrazole-thiophene aldehyde compounds.

Representative Synthetic Route and Conditions

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Preparation of Thiophene-2-carbaldehyde	Vilsmeier-Haack reaction (POCl3/DMF)	80-90	Selective formylation at 2-position
2	Synthesis of 4-(Trimethyl-1H-pyrazol-1-yl)thiophene	Condensation of 4-bromo-thiophene-2-carbaldehyde with 3,5-dimethylpyrazole under Pd-catalysis	60-75	Cross-coupling to attach pyrazole moiety
3	Purification	Recrystallization or chromatography	—	To obtain pure compound

Advanced Synthetic Techniques

Microwave-Assisted Synthesis

Microwave irradiation has been demonstrated to accelerate the formation of pyrazole derivatives and improve yields significantly compared to conventional heating.

• Example: Microwave-assisted Vilsmeier-Haack formylation reduces reaction time from hours to minutes.
• Benefits: Enhanced reaction rates, cleaner reactions, and energy efficiency.

Catalytic Systems

Use of catalysts such as nano-ZnO or palladium complexes can improve regioselectivity and yield in pyrazole synthesis and coupling steps.

• Nano-ZnO catalysis enables green synthesis with high yields.
• Palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig amination) facilitates C-N bond formation between pyrazole and thiophene derivatives.

Mechanistic Insights

• The Vilsmeier-Haack reaction proceeds via formation of an iminium ion intermediate from POCl3 and DMF, which electrophilically attacks the thiophene ring.
• Pyrazole ring formation involves nucleophilic attack of hydrazine nitrogen atoms on carbonyl carbons, followed by cyclization and dehydration.
• Cross-coupling reactions proceed through oxidative addition of aryl halide to Pd(0), coordination and deprotonation of pyrazole nitrogen, and reductive elimination forming the C-N bond.

Summary Table of Key Literature Findings

Reference	Methodology	Key Reaction Conditions	Yield (%)	Remarks
	Synthesis of thiophene-pyrazole derivatives via reflux in ethanol with KOH and acid workup	Reflux 10 h, acidification, crystallization	28	Moderate yield, crystallization step crucial
	Vilsmeier-Haack formylation and microwave-assisted synthesis of pyrazole aldehydes	0 °C to reflux, microwave 10 min at 60 °C	60-90	Improved yields with microwave and reagent excess
	Nano-ZnO catalyzed pyrazole synthesis from hydrazine and diketones	Room temp, ethanol solvent	95	Green synthesis, high yield, short reaction time

Chemical Reactions Analysis

Types of Reactions

4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The compound can undergo electrophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride (AlCl3) or iron(III) chloride (FeCl3).

Major Products

Oxidation: Thiophene-2-carboxylic acid derivatives.

Reduction: Thiophene-2-methanol derivatives.

Substitution: Various substituted thiophene derivatives depending on the electrophile used.

Scientific Research Applications

4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound in drug discovery for various therapeutic targets.

Industry: Utilized in the development of organic semiconductors and other advanced materials

Mechanism of Action

The mechanism of action of 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde largely depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes or receptors, modulating their activity. The pyrazole ring is known to interact with metal ions and other biomolecules, which can influence its biological activity .

Comparison with Similar Compounds

Structural and Substituent Variations

The substituents on the thiophene and pyrazole rings significantly influence the compound's physical, chemical, and functional properties. Key analogs include:

Compound Name	Substituents on Thiophene/Pyrazole	Molecular Formula	Key Features/Applications	References
5-(4-(Diphenylamino)phenyl)thiophene-2-carbaldehyde	Diphenylamino group at thiophene-5	C23H17NOS	COF ligands, fluorescence probes
4-(4-Fluorophenyl)thiophene-2-carbaldehyde	4-Fluorophenyl at thiophene-4	C11H8FOS	Intermediate for bioactive molecules
4-(1H-Pyrazol-3-yl)thiophene-2-carbaldehyde	Pyrazole at thiophene-4	C8H6N2OS	Building block for coordination polymers
5-(4,5-Dibromothiophen-2-yl)thiophene-2-carbaldehyde	Dibromothiophene at thiophene-5	C9H5Br2OS2	Precursor for cross-coupling reactions
1-Benzyl-3-thien-2-yl-1H-pyrazole-4-carbaldehyde	Benzyl and thiophene substituents	C15H12N2OS	Antimicrobial agent synthesis

Key Observations :

• Electron-Donating Groups (e.g., diphenylamino, methoxy): Enhance charge-transfer properties, making compounds like 5-(4-(Diphenylamino)phenyl)thiophene-2-carbaldehyde suitable for optoelectronic applications .
• Electron-Withdrawing Groups (e.g., nitro, bromo): Increase reactivity in cross-coupling reactions, as seen in 5-(4,5-dibromothiophen-2-yl)thiophene-2-carbaldehyde .
• Pyrazole Modifications : Trimethylpyrazole substituents (hypothetical in the target compound) likely improve solubility and steric bulk compared to unsubstituted pyrazoles .

Physicochemical Properties

Compound	Yield (%)	Melting Point (°C)	Key Spectral Data (1H-NMR, δ ppm)	Applications
4-(4-Fluorophenyl)thiophene-2-carbaldehyde	76	58–61	7.65 (s, 1H, thiophene), 10.03 (s, 1H, CHO)	Antimicrobial intermediates
5-(4,5-Dibromothiophen-2-yl)thiophene-2-carbaldehyde	80	124–126	9.82 (s, 1H, CHO), 7.65 (s, 1H, thiophene)	Cross-coupling precursor
5-(4-(Diphenylamino)phenyl)thiophene-2-carbaldehyde	>98	N/A	7.66 (s, 1H, thiophene), 9.86 (s, 1H, CHO)	Fluorescent probes

Trends :

• Higher Yields : Achieved in brominated and aryl-substituted derivatives due to optimized coupling conditions .
• Melting Points : Correlate with molecular symmetry and substituent bulk (e.g., dibromo derivatives have higher melting points) .

Biological Activity

4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound combines a trimethyl-substituted pyrazole moiety with a thiophene ring, linked through a carbaldehyde functional group. Its molecular formula is $\text{C}_{11}\text{H}_{12}\text{N}_2\text{OS}$, and it has a molecular weight of approximately 220.29 g/mol .

Chemical Structure and Properties

The distinct combination of functional groups in 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde enhances its chemical reactivity and biological activity compared to similar compounds. The aldehyde functionality allows for further derivatization, which is beneficial for synthetic applications and potential therapeutic uses .

Property	Value
Molecular Formula	C₁₁H₁₂N₂OS
Molecular Weight	220.29 g/mol
CAS Number	1564822-87-2
Key Functional Groups	Pyrazole, Thiophene, Aldehyde

Biological Activities

Research has indicated that 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde exhibits several promising biological activities, particularly in the areas of antimicrobial and anticancer properties.

Antimicrobial Activity

Studies suggest that compounds containing pyrazole and thiophene moieties possess significant antimicrobial activities. The unique electronic properties imparted by the thiophene ring may enhance the biological activity of 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde against various pathogens .

Anticancer Properties

The compound has been investigated for its anticancer potential, showing efficacy against various cancer cell lines. For instance, it has demonstrated cytotoxic effects on A549 lung cancer cells, indicating its potential as a lead compound in cancer therapy . The mechanism of action appears to involve the induction of apoptosis, as evidenced by increased levels of cleaved PARP and caspase-3 in treated cells .

Case Study 1: Cytotoxicity Evaluation

In a study evaluating the cytotoxicity of various pyrazole derivatives, 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde was found to inhibit cell proliferation in A549 lung cancer cells with an IC50 value indicative of its potency. The study highlighted that the compound induced apoptosis through modulation of key apoptotic markers .

Case Study 2: Antimicrobial Screening

Another investigation assessed the antimicrobial activity of this compound against several bacterial strains. The results indicated significant inhibitory effects, suggesting that 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde could serve as a potential candidate for developing new antimicrobial agents .

The precise mechanisms through which 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde exerts its biological effects are still under investigation. However, preliminary findings suggest that its ability to interact with various biological targets may play a crucial role in its efficacy against pathogens and cancer cells.

Q & A

Basic: How can researchers design a synthesis protocol for 4-(Trimethyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde, considering steric effects of the trimethylpyrazole moiety?

Methodological Answer:
The synthesis involves coupling a trimethylpyrazole derivative with thiophene-2-carbaldehyde. Key steps include:

• Precursor Selection : Use 1H-pyrazole-3,4,5-trimethyl (or analogous precursors) and thiophene-2-carbaldehyde.
• Coupling Reaction : Employ a nucleophilic aromatic substitution (SNAr) or Suzuki-Miyaura cross-coupling, depending on halogenation of the thiophene ring. For steric hindrance from trimethyl groups, optimize reaction temperature (e.g., 80–100°C) and use polar aprotic solvents (DMF or DMSO) to enhance solubility .
• Purification : Use recrystallization (ethanol/water) or column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the product. Monitor purity via HPLC or NMR .

Basic: What spectroscopic and computational methods are recommended for characterizing the aldehyde functionality and heterocyclic structure?

Methodological Answer:

• FT-IR : Confirm the aldehyde C=O stretch (~1700 cm⁻¹) and pyrazole/thiophene ring vibrations (C=N at ~1600 cm⁻¹, C-S at ~700 cm⁻¹) .
• NMR :
  • ¹H NMR : Aldehyde proton appears as a singlet at δ 9.8–10.2 ppm. Thiophene protons resonate at δ 7.0–7.5 ppm, while pyrazole protons show peaks at δ 6.5–7.0 ppm.
  • ¹³C NMR : Aldehyde carbon at δ 190–200 ppm; thiophene carbons at δ 120–140 ppm .
• DFT Calculations : Optimize geometry using B3LYP/6-31G(d) to predict electronic properties and compare with experimental data .

Advanced: How can SHELX software resolve crystallographic data contradictions in structural refinement for this compound?

Methodological Answer:

• Data Collection : Use high-resolution X-ray diffraction (λ = 0.710–1.541 Å) to resolve potential disorder in the trimethylpyrazole group.
• SHELX Workflow :
  • SHELXD : For phase problem resolution via dual-space methods, especially if twinning is observed .
  • SHELXL : Refine anisotropic displacement parameters for heavy atoms (S, O). Apply restraints to methyl groups to manage thermal motion discrepancies .
• Validation : Check R1/wR2 convergence (<5%) and validate using CCDC tools to resolve outliers in bond lengths/angles .

Advanced: How to evaluate conflicting reports on biological activity (e.g., antimicrobial vs. anticancer) for structural analogs?

Methodological Answer:

• Assay Design :
  • Dose-Response Curves : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacteria for antimicrobial activity. For anticancer screening, use MTT assays on HeLa or MCF-7 cell lines .
  • Control Compounds : Compare with known pyrazole-thiophene hybrids (e.g., 4-(4-Chloro-3-methyl-1H-pyrazol-1-YL)thiophene-2-carbaldehyde) to contextualize potency .
• Mechanistic Studies : Perform molecular docking (AutoDock Vina) against C. albicans CYP51 (antifungal target) or human topoisomerase II (anticancer target) to rationalize divergent activities .

Advanced: How to establish structure-activity relationships (SAR) for pyrazole-thiophene hybrids in drug discovery?

Methodological Answer:

• Analog Synthesis : Modify substituents on the pyrazole (e.g., Cl, CH₃, CF₃) and thiophene (e.g., CHO, COOH) to assess electronic/steric effects.
• Key SAR Trends :
  • Electron-Withdrawing Groups (e.g., Cl) : Enhance antimicrobial activity by increasing electrophilicity .
  • Aldehyde Position : 2-carbaldehyde (vs. 3-carbaldehyde) improves solubility and bioavailability .
• Data Analysis : Use multivariate regression (e.g., PLS) to correlate Hammett σ values or logP with IC₅₀ data .

Advanced: What strategies enable the use of this compound in covalent organic frameworks (COFs) for materials science?

Methodological Answer:

• COF Design : Exploit the aldehyde group for Schiff-base condensation with diamines (e.g., benzidine) to form imine-linked frameworks .
• Characterization :
  • PXRD : Confirm crystallinity and pore structure (e.g., AA stacking).
  • BET Analysis : Measure surface area (>500 m²/g for gas storage) .
• Functionalization : Post-synthetic modification (PSM) with cyclopropane groups (via Knoevenagel reaction) to tune optoelectronic properties .

Advanced: How to address discrepancies in reaction yields during scale-up from milligram to gram synthesis?

Methodological Answer:

• Process Optimization :
  • Continuous Flow Reactors : Improve mixing and heat transfer for exothermic coupling reactions (e.g., residence time <10 min) .
  • Catalyst Screening : Test Pd(OAc)₂/XPhos vs. CuI/1,10-phenanthroline for Suzuki couplings; optimize loading (1–5 mol%) .
• Byproduct Analysis : Use LC-MS to identify oligomers or dehalogenated byproducts; adjust stoichiometry (1:1.2 thiophene:pyrazole ratio) .

Advanced: How to resolve electronic absorption spectral shifts in solvent-dependent studies?

Methodological Answer:

• Solvatochromism Analysis : Measure UV-Vis in solvents of varying polarity (e.g., hexane → DMSO). Calculate Lippert-Mataga plots to correlate Stokes shift with solvent orientation polarizability (Δf) .
• TD-DFT Modeling : Simulate excited-state transitions (e.g., HOMO→LUMO+1) using CAM-B3LYP/def2-TZVP to assign spectral bands .